Cas no 576169-96-5 (Benzoic acid, 4-hydroxy-3-nitro-, pentafluorophenyl ester)

• Product Name: Benzoic acid, 4-hydroxy-3-nitro-, pentafluorophenyl ester
• CAS No: 576169-96-5
• MF: C₁₃H₄F₅NO₅
• MW: 349.16658115387
• CID: 1605685
• Update Time: 2024-08-29

Benzoic acid, 4-hydroxy-3-nitro-, pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-3-nitro-, pentafluorophenyl ester
• Benzoic acid, 4-hydroxy-3-nitro-, 2,3,4,5,6-pentafluorophenyl ester

• Inchi： 1S/C13H4F5NO5/c14-7-8(15)10(17)12(11(18)9(7)16)24-13(21)4-1-2-6(20)5(3-4)19(22)23/h1-3,20H
• InChI Key： SYOHUNQKWJZYHK-UHFFFAOYSA-N
• SMILES： C(OC1=C(F)C(F)=C(F)C(F)=C1F)(=O)C1=CC=C(O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 349.00092

Experimental Properties

• Density: 1.710±0.06 g/cm3(Predicted)
• Boiling Point: 481.9±45.0 °C(Predicted)
• PSA: 89.67
• pka: 4.98±0.14(Predicted)